Cas no 13753-71-4 (Acetic acid,2-(dodecylthio)-)
Acetic acid,2-(dodecylthio)- structure
Product Name:Acetic acid,2-(dodecylthio)-
CAS No:13753-71-4
MF:C14H28O2S
MW:260.435923576355
CID:154078
PubChem ID:83701
Update Time:2025-04-19
Acetic acid,2-(dodecylthio)- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-(dodecylthio)-
- (dodecylthio)acetic acid
- 2-dodecylsulfanylacetic acid
- (dodecylsulfanyl)acetic acid
- Acetic acid, (dodecylthio)-
- Dodecylthioacetic acid
- LZQSKUQISWIZQS-UHFFFAOYSA-N
- DTXSID8073398
- NSC-408523
- NS00024464
- NSC408523
- DODECYLSULFANYL-ACETIC ACID
- SCHEMBL1405335
- AKOS005600543
- AB01330499-02
- EINECS 237-336-4
- NCGC00337073-01
- dodecylmercaptoacetic acid
- NSC 408523
- 13753-71-4
- 2-(dodecylsulfanyl)acetic acid
-
- Inchi: 1S/C14H28O2S/c1-2-3-4-5-6-7-8-9-10-11-12-17-13-14(15)16/h2-13H2,1H3,(H,15,16)
- InChI Key: LZQSKUQISWIZQS-UHFFFAOYSA-N
- SMILES: S(CC(=O)O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 260.18114
- Monoisotopic Mass: 260.18100131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 13
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 62.6Ų
Experimental Properties
- PSA: 37.3
Acetic acid,2-(dodecylthio)- Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
13753-71-4 (Acetic acid,2-(dodecylthio)-) Related Products
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